N-(4-methylphenyl)-5-phenyl-1,2,4-oxadiazole-3-carboxamide

• IUPAC Name: N-(4-methylphenyl)-5-phenyl-1,2,4-oxadiazole-3-carboxamide
• InChI: InChI=1S/C16H13N3O2/c1-11-7-9-13(10-8-11)17-15(20)14-18-16(21-19-14)12-5-3-2-4-6-12/h2-10H,1H3,(H,17,20)
• InChI Key: KHNPRUXRHCUOFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=NOC(=N2)C3=CC=CC=C3
• Molecular Formula: C16H13N3O2
• Molecular Weight: 279.29 g/mol

Description

N-(4-methylphenyl)-5-phenyl-1,2,4-oxadiazole-3-carboxamide, also known as MPOC, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further investigation.

Scientific Research Applications

Anticancer Applications

N-(4-methylphenyl)-5-phenyl-1,2,4-oxadiazole-3-carboxamide and its derivatives have shown promise in anticancer research. For instance, a study by Ravinaik et al. (2021) found that similar compounds exhibited moderate to excellent anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancers. Similarly, Salahuddin et al. (2014) reported the in vitro anticancer evaluation of related compounds, with some showing activity against breast cancer cell lines.

Antidiabetic Screening

Compounds with a structure similar to N-(4-methylphenyl)-5-phenyl-1,2,4-oxadiazole-3-carboxamide have been evaluated for antidiabetic properties. Lalpara et al. (2021) synthesized and assessed the antidiabetic activity of related compounds, highlighting the potential of these compounds in diabetes management.

Insecticidal Activity

Research by Qi et al. (2014) into anthranilic diamides analogs containing 1,3,4-oxadiazole rings, which are structurally related to N-(4-methylphenyl)-5-phenyl-1,2,4-oxadiazole-3-carboxamide, revealed good insecticidal activities against Plutella xylostella, a common pest.

Corrosion Inhibition

Compounds similar to N-(4-methylphenyl)-5-phenyl-1,2,4-oxadiazole-3-carboxamide have been studied for their potential in corrosion inhibition. Rochdi et al. (2014) investigated the inhibitive properties of related compounds on brass corrosion in simulated cooling water, indicating their potential use in industrial applications.

Molecular Structure Analysis

The molecular structure of related compounds has been a subject of research. Viterbo et al. (1980) determined the crystal and molecular structure of a compound closely related to N-(4-methylphenyl)-5-phenyl-1,2,4-oxadiazole-3-carboxamide, providing insights into its chemical behavior.

Antimicrobial Activities

Compounds structurally similar to N-(4-methylphenyl)-5-phenyl-1,2,4-oxadiazole-3-carboxamide have shown antimicrobial properties. For example, Latthe & Badami (2007) synthesized and evaluated the antimicrobial activity of derivatives, highlighting their potential as new antibacterial agents.

5-HT Receptor Antagonism

A series of analogs of N-(4-methylphenyl)-5-phenyl-1,2,4-oxadiazole-3-carboxamide were synthesized and evaluated as potent and selective 5-HT(1B/1D) antagonists, showing promise in neurological research, as noted by Liao et al. (2000).